5-Ethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine

• Molecular Formula: C7H9N5
• Molecular Weight: 163.18 g/mol
• IUPAC Name: 5-ethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C7H9N5/c1-2-5-3-6(8)12-7(11-5)9-4-10-12/h3-4H,2,8H2,1H3
• InChI Key: MDVNTDNXOWQAGY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=NC=NN2C(=C1)N

Description

5-Ethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine is a useful research compound. Its molecular formula is C7H9N5 and its molecular weight is 163.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-oxopentanenitrile (1.0 g, 103 mmol) and 3-amino-1,2,4-triazole (0.91 g, 10.8 mmol) in 10 mL of acetic acid was heated in a pressure tube at 150° C. for 24 h. The reaction mixture was allowed to cool to room temperature, and solvent was removed in vacuo. The solid was removed via filtration. The filtrate partially solidified upon standing at room temperature, and the solid was collected via filtration to give the title compound (200 mg, 12% yield).